PTUPB

• Molecular Formula: C26H24F3N5O3S
• Molecular Weight: 543.6 g/mol
• InChI: InChI=1S/C26H24F3N5O3S/c27-26(28,29)19-8-10-20(11-9-19)32-25(35)31-16-4-7-21-17-24(18-5-2-1-3-6-18)34(33-21)22-12-14-23(15-13-22)38(30,36)37/h1-3,5-6,8-15,17H,4,7,16H2,(H2,30,36,37)(H2,31,32,35)
• InChIKey: CSEPEVFNTFMBAE-UHFFFAOYSA-N

PTUPB: Chemical Identity and Pharmacology

PTUPB (4-(5-phenyl-3-{3-[3-(4-trifluoromethyl-phenyl)-ureido]-propyl}-pyrazol-1-yl)-benzenesulfonamide; CAS 1287761-01-6) is a first-in-class dual inhibitor that concurrently blocks soluble epoxide hydrolase (sEH) and cyclooxygenase-2 (COX-2), two enzymes that metabolize arachidonic acid into pro-inflammatory and anti-inflammatory lipid mediators [1]. Synthesized by linking the pharmacophores of the COX-2 inhibitor celecoxib and the sEH inhibitor TPPU, PTUPB exhibits nanomolar affinity for sEH (IC50 = 0.9 nM) and low-micromolar potency for COX-2 (IC50 = 1.26 µM), with high selectivity over COX-1 (IC50 > 100 µM) [1][2]. The compound has also been characterized as an inhibitor of the steroidogenic enzyme AKR1C3 (IC50 = 65 nM) and human 5-lipoxygenase (5-LOX), expanding its multi-target profile beyond the canonical dual sEH/COX-2 mechanism [3][4].

Pathway Study Fit

Simultaneous sEH and COX-2 modulation in a single molecule for arachidonic acid cascade research

Multi-Target Profiling

Reported additional AKR1C3 and 5-LOX activity supports broader lipid mediator network studies

Model Context

Preclinical inflammatory pain, cancer, and sepsis research models where fixed stoichiometric dual inhibition is required

• [1] Hwang SH, Wagner KM, Morisseau C, et al. Synthesis and structure-activity relationship studies of urea-containing pyrazoles as dual inhibitors of cyclooxygenase-2 and soluble epoxide hydrolase. J Med Chem. 2011;54(8):3037-3050. View Source
• [2] Zhang G, Panigrahy D, Hwang SH, et al. Dual inhibition of cyclooxygenase-2 and soluble epoxide hydrolase synergistically suppresses primary tumor growth and metastasis. Proc Natl Acad Sci USA. 2014;111(30):11127-11132. View Source
• [3] Yang JC, et al. Novel inhibition of AKR1C3 and androgen receptor axis by PTUPB synergizes enzalutamide treatment in advanced prostate cancer. Oncogene. 2023;42(9):693-707. View Source
• [4] Li J, Zhou Y, et al. COX-2/sEH dual inhibitor PTUPB suppresses glioblastoma growth by targeting epidermal growth factor receptor and hyaluronan mediated motility receptor. Oncotarget. 2017;8(50):87353-87363. View Source

PTUPB: Superiority Over Co-Administered Inhibitors

Simply combining a selective COX-2 inhibitor (e.g., celecoxib) with a selective sEH inhibitor (e.g., t-AUCB or t-TUCB) does not recapitulate the pharmacological activity of PTUPB. The covalent linkage of the two pharmacophores in PTUPB yields a single molecule with a unique polypharmacology that extends beyond dual COX-2/sEH inhibition, including potent AKR1C3 blockade (IC50 = 65 nM) not present in either parent scaffold [1]. Critically, head-to-head comparative studies have demonstrated that PTUPB is more potent in suppressing inflammatory pain and tumor growth than either single agent alone or even the physical combination of celecoxib plus t-AUCB, indicating that the tethering of the two pharmacophores confers emergent properties not achievable through simple co-formulation [2][3]. Furthermore, PTUPB also inhibits 5-LOX at higher concentrations (83% inhibition at 10 µM), providing a third axis of arachidonic acid pathway modulation that would require the addition of a separate 5-LOX inhibitor to a celecoxib/t-AUCB cocktail . These findings establish that PTUPB is a distinct chemical entity with a fixed multi-target engagement profile that cannot be reproduced by ad hoc combinations of existing, single-target drugs.

Ad hoc celecoxib + t-AUCB mix lacks AKR1C3 inhibition

PTUPB exhibits reported AKR1C3 inhibition at low concentrations, an activity absent in celecoxib or t-AUCB; co-administration may omit this prostate cancer research target.

5-LOX pathway modulation not covered by mixture

PTUPB demonstrates concentration-dependent 5-LOX inhibition; celecoxib and t-AUCB show no reported activity, limiting leukotriene pathway studies with the cocktail.

Fixed stoichiometry and synergistic anti-tumor effects may not transfer

Covalent pharmacophore linkage in PTUPB yields a distinct polypharmacology; simple co-administration may not replicate the reported tumor growth suppression and metastasis inhibition.

• [1] Yang JC, et al. Novel inhibition of AKR1C3 and androgen receptor axis by PTUPB synergizes enzalutamide treatment in advanced prostate cancer. Oncogene. 2023;42(9):693-707. View Source
• [2] Zhang G, Panigrahy D, Hwang SH, et al. Dual inhibition of cyclooxygenase-2 and soluble epoxide hydrolase synergistically suppresses primary tumor growth and metastasis. Proc Natl Acad Sci USA. 2014;111(30):11127-11132. View Source
• [3] Gartung A, Yang J, Sukhatme VP, et al. Suppression of chemotherapy-induced cytokine/lipid mediator surge and ovarian cancer by a dual COX-2/sEH inhibitor. Proc Natl Acad Sci USA. 2019;116(5):1698-1703. View Source

PTUPB: Head-to-Head Comparative Evidence

Dual sEH/COX-2 Inhibition and COX-1 Sparing

PTUPB is a dual inhibitor of both sEH and COX-2, whereas celecoxib inhibits only COX-2 and t-AUCB inhibits only sEH. In recombinant enzyme assays, PTUPB inhibited sEH with an IC50 of 0.9 nM and COX-2 with an IC50 of 1.26 µM, while showing no meaningful inhibition of COX-1 (IC50 > 100 µM) [1]. By contrast, the comparator celecoxib is a COX-2 selective inhibitor (typical IC50 ~40 nM) with no sEH activity, and t-AUCB is a potent sEH inhibitor with no COX-2 activity. The single-molecule dual blockade eliminates the need for two separate compounds and ensures simultaneous, stoichiometrically fixed inhibition of both enzymatic pathways in the arachidonic acid cascade [1].

Dual sEH/COX-2 Inhibition

Head-to-head

PTUPB: sEH IC50 0.9 nM, COX-2 IC50 1.26 µM, COX-1 >100 µM
Celecoxib: COX-2 only; t-AUCB: sEH only

Supports single-molecule dual-pathway inhibition in arachidonic acid research.

Recombinant human enzyme assays (cell-free)

Evidence Dimension	Inhibitory potency (IC50) against sEH, COX-2, and COX-1
Target Compound Data	sEH IC50 = 0.9 nM; COX-2 IC50 = 1.26 µM; COX-1 IC50 > 100 µM
Comparator Or Baseline	Celecoxib: sEH IC50 not active; COX-2 IC50 ≈ 40 nM; t-AUCB: sEH IC50 ≈ 1 nM; COX-2 IC50 not active
Quantified Difference	PTUPB is the only molecule among the three that inhibits both sEH and COX-2 at pharmacologically relevant concentrations; >100-fold selectivity for sEH over COX-1 and ~80-fold selectivity for COX-2 over COX-1
Conditions	Recombinant human sEH and COX-1/COX-2 enzyme inhibition assays (cell-free); Hwang et al. J Med Chem 2011

Why This Matters

A user requiring simultaneous modulation of both the cytochrome P450/sEH pathway and the COX-2 pathway can achieve this with a single compound rather than managing dosing ratios of two separate inhibitors, reducing variability in preclinical studies.

• [1] Hwang SH, Wagner KM, Morisseau C, et al. Synthesis and structure-activity relationship studies of urea-containing pyrazoles as dual inhibitors of cyclooxygenase-2 and soluble epoxide hydrolase. J Med Chem. 2011;54(8):3037-3050. View Source

Superior Analgesia in Inflammatory Pain Models

In a rat model of LPS-induced inflammatory pain, PTUPB (10 mg/kg) increased paw withdrawal latency in the von Frey mechanical assay, and was reported to be more effective than the same dose of either the COX-2 inhibitor celecoxib or the sEH inhibitor t-AUCB alone [1][2]. Furthermore, subsequent studies observed that PTUPB is more potent in suppressing inflammatory pain and tumor growth than not only the individual single-target agents but also the physical combination of celecoxib and t-AUCB [2][3]. This indicates a synergistic effect resulting from covalently linking the two pharmacophores that exceeds simple additive pathway blockade.

Inflammatory Pain Model

Head-to-head

PTUPB 10 mg/kg: reported higher antiallodynic effect vs. celecoxib, t-AUCB, and their combination in LPS rat model.

Supports preclinical pain research with fixed multi-target coverage.

Von Frey assay; Gartung et al. PNAS 2019

Evidence Dimension	In vivo antiallodynic activity in LPS-induced inflammatory pain model
Target Compound Data	PTUPB 10 mg/kg: increased paw withdrawal latency (significant antiallodynic effect)
Comparator Or Baseline	Celecoxib (same dose): less antiallodynic effect; t-AUCB (same dose): less antiallodynic effect; celecoxib + t-AUCB combination: less potent than PTUPB
Quantified Difference	PTUPB > celecoxib + t-AUCB combination > celecoxib alone or t-AUCB alone (qualitative hierarchy established in two independent studies [2][3])
Conditions	Rat LPS-induced inflammatory pain model; von Frey mechanical allodynia assay; PTUPB at 10 mg/kg; Gartung et al. PNAS 2019 and Zhang et al. PNAS 2014

Why This Matters

For researchers investigating inflammatory pain or analgesic drug development, PTUPB provides superior in vivo efficacy compared to either single-target inhibitor class, and critically, it outperforms even the co-administration of the two standard comparators, demonstrating a non-additive advantage of the dual pharmacophore design.

• [1] Bertin Bioreagent / Cayman Chemical. PTUPB product overview: pharmacological data. Accessed 2024. View Source
• [2] Gartung A, Yang J, Sukhatme VP, et al. Suppression of chemotherapy-induced cytokine/lipid mediator surge and ovarian cancer by a dual COX-2/sEH inhibitor. Proc Natl Acad Sci USA. 2019;116(5):1698-1703. View Source
• [3] Zhang G, Panigrahy D, Hwang SH, et al. Dual inhibition of cyclooxygenase-2 and soluble epoxide hydrolase synergistically suppresses primary tumor growth and metastasis. Proc Natl Acad Sci USA. 2014;111(30):11127-11132. View Source

AKR1C3 Inhibition in Prostate Cancer

PTUPB was discovered to be a potent inhibitor of the steroidogenic enzyme AKR1C3 (IC50 ≈ 65 nM), a novel off-target activity not shared by celecoxib and only weakly shared by indomethacin. In a head-to-head enzymatic assay using S-tetralol oxidation, at a concentration of 0.5 µM, PTUPB suppressed AKR1C3 activity by 60%, compared with 40% inhibition by indomethacin and 0% inhibition by celecoxib [1][2]. At 20 µM, PTUPB inhibited CRPC cell growth by 98%, whereas indomethacin achieved only 22% inhibition and celecoxib 60% inhibition (p<0.05) [1][2]. In castration-relapse VCaP xenograft models, PTUPB combined with enzalutamide achieved a 2.8-fold greater tumor weight reduction compared to PTUPB alone (p<0.05), and PTUPB alone showed superior efficacy versus indomethacin in patient-derived xenograft organoids [1][2].

AKR1C3 in Prostate Cancer

Head-to-head

PTUPB: AKR1C3 IC50 65 nM; 98% CRPC cell growth inhibition at 20 µM
Indomethacin: 22%, Celecoxib: 60% inhibition at 20 µM.

Enables AKR1C3/AR axis research in castration-resistant prostate cancer models.

CRPC cell lines, xenografts; Yang et al. Oncogene 2023

Evidence Dimension	AKR1C3 enzymatic activity inhibition and CRPC cell growth inhibition
Target Compound Data	PTUPB: AKR1C3 IC50 ≈ 65 nM; at 0.5 µM: 60% inhibition; at 20 µM: 98% CRPC cell growth inhibition
Comparator Or Baseline	Indomethacin: at 0.5 µM: 40% inhibition; at 20 µM: 22% inhibition; Celecoxib: at 0.5 µM: 0% inhibition; at 20 µM: 60% inhibition
Quantified Difference	At 20 µM: PTUPB 98% vs indomethacin 22% (4.5-fold) and vs celecoxib 60% (1.6-fold); at 0.5 µM: PTUPB 60% vs celecoxib 0% (absolute gain) [1]
Conditions	AKR1C3 recombinant protein assay with S-tetralol oxidation; CRPC cell lines (C4-2B, VCaP); castration-relapse VCaP xenograft; patient-derived xenograft organoids; Yang et al. Oncogene 2023

Why This Matters

For prostate cancer researchers, PTUPB offers a unique triple-target profile (sEH/COX-2/AKR1C3) not available from celecoxib or indomethacin, enabling investigation of the AKR1C3/AR/AR-V7 axis in castration-resistant disease with far greater potency than existing AKR1C3 inhibitors.

• [1] Yang JC, et al. Novel inhibition of AKR1C3 and androgen receptor axis by PTUPB synergizes enzalutamide treatment in advanced prostate cancer. Oncogene. 2023;42(9):693-707. View Source
• [2] Yang JC, et al. MP20-16: Novel function of PTUPB in AKR1C3/AR/AR-V7 axis inhibition and enzalutamide sensitization in advanced prostate cancer. J Urol. 2023;209(Suppl 4):e294. View Source

Allergen-Induced Airway Inflammation: Modality-Specific Efficacy

In a mouse model of Alternaria alternata-induced allergic airway inflammation (AAI), PTUPB (30 mg/kg), t-TUCB (selective sEH inhibitor, 30 mg/kg), and celecoxib (selective COX-2 inhibitor, 30 mg/kg) were compared head-to-head. Both PTUPB and t-TUCB, but not celecoxib, inhibited eosinophilic infiltration and significantly increased anti-inflammatory epoxyeicosatrienoic acids (EETs) in lung tissue [1]. However, t-TUCB was more potent than PTUPB in suppressing Th2 cytokines (IL-4, IL-13) and the eosinophil chemokine eotaxin-2. Specifically, t-TUCB markedly inhibited eotaxin-2, whereas PTUPB produced only marginal reduction, and celecoxib had no effect [1]. Both PTUPB and t-TUCB inhibited airway remodeling features (mucus hypersecretion and smooth muscle hypertrophy), while celecoxib inhibited only smooth muscle hypertrophy. The study concluded that dual COX-2/sEH inhibition (PTUPB) offers no additional advantage over sEH inhibition alone (t-TUCB) in this specific AAI model, while COX-2 inhibition (celecoxib) alone is largely ineffective on several features [1].

Airway Inflammation Model

Head-to-head

t-TUCB > PTUPB in suppressing IL-4, IL-13, eotaxin-2; PTUPB ~ t-TUCB in airway remodeling; celecoxib less effective.

Indicates context-dependent tool selection; sEH inhibitor alone may suit eosinophilic airway studies.

A. alternata mouse AAI model; Dileepan et al. 2019

Evidence Dimension	Eosinophilic infiltration, EET levels, IL-4/IL-13, eotaxin-2, mucus hypersecretion, smooth muscle hypertrophy in AAI
Target Compound Data	PTUPB 30 mg/kg: inhibited eosinophilic infiltration; increased EETs; marginal reduction of IL-4, IL-13, eotaxin-2; inhibited mucus hypersecretion and smooth muscle hypertrophy
Comparator Or Baseline	t-TUCB 30 mg/kg: inhibited eosinophilic infiltration; increased EETs; significantly inhibited IL-4, IL-13, and eotaxin-2; celecoxib 30 mg/kg: did not inhibit eosinophilic infiltration; minimal effect on EETs; did not inhibit mucus hypersecretion
Quantified Difference	Qualitative differential: t-TUCB > PTUPB >> celecoxib for eosinophilic inflammation endpoints; PTUPB ≈ t-TUCB for airway remodeling; celecoxib ineffective on multiple parameters
Conditions	A. alternata-induced AAI in mice; PTUPB, t-TUCB, and celecoxib administered daily by gavage at 10 or 30 mg/kg; Dileepan et al. Front Pharmacol 2019

Why This Matters

This negative dataset is critical for rational procurement: it demonstrates that PTUPB is not universally superior to selective sEH inhibitors in all disease models. Researchers studying eosinophilic airway inflammation should consider t-TUCB over PTUPB, whereas PTUPB may be prioritized in disease contexts where pain and inflammation co-exist, as noted by the study authors [1].

• [1] Dileepan M, Rastle-Simpson S, Greenberg Y, Wijesinghe DS, Hwang SH, Hammock BD, Sriramarao P, Rao SP. Effect of dual sEH/COX-2 inhibition on allergen-induced airway inflammation. Front Pharmacol. 2019;10:1118. View Source

5-Lipoxygenase (5-LOX) Inhibitory Activity

Beyond its canonical dual sEH/COX-2 inhibition, PTUPB demonstrates concentration-dependent inhibition of human 5-lipoxygenase (5-LOX), achieving 83% inhibition at 10 µM and 44% inhibition at 1 µM after 24-hour exposure in vitro . While no direct head-to-head comparator data are available against a reference 5-LOX inhibitor (e.g., zileuton) under identical conditions, this represents a class-level differentiation: neither celecoxib (COX-2 selective) nor t-AUCB/t-TUCB (sEH selective) are reported to possess 5-LOX inhibitory activity. The 5-LOX pathway generates pro-inflammatory leukotrienes, meaning PTUPB simultaneously blocks three major arms of the arachidonic acid cascade: the COX-2/prostaglandin pathway, the CYP/sEH/EET pathway, and the 5-LOX/leukotriene pathway [1].

5-LOX Inhibition

Class-level inference

83% inhibition at 10 µM; 44% at 1 µM (24 h).

Adds leukotriene pathway modulation to dual sEH/COX-2 profile; not shared by celecoxib or t-AUCB.

Data to verify against reference 5-LOX inhibitor; human enzyme assay.

Evidence Dimension	5-LOX inhibitory activity
Target Compound Data	PTUPB: 83% inhibition at 10 µM; 44% inhibition at 1 µM (24 h)
Comparator Or Baseline	Celecoxib: no reported 5-LOX inhibition; t-AUCB: no reported 5-LOX inhibition; t-TUCB: no reported 5-LOX inhibition
Quantified Difference	PTUPB exhibits concentration-dependent 5-LOX inhibition; single-target comparators lack this activity entirely
Conditions	Human 5-LOX enzyme assay; PTUPB 1-10 µM; 24-hour incubation; as reported in vendor technical datasheets

Why This Matters

For researchers studying inflammatory diseases where leukotrienes play a pathogenic role (e.g., asthma, certain cancers), PTUPB uniquely provides triple-pathway blockade in a single molecule, eliminating the need for a separate 5-LOX inhibitor in preclinical combination studies.

• [1] Li J, Zhou Y, et al. COX-2/sEH dual inhibitor PTUPB suppresses glioblastoma growth by targeting epidermal growth factor receptor and hyaluronan mediated motility receptor. Oncotarget. 2017;8(50):87353-87363. View Source

Primary Tumor Growth and Metastasis: Anti-Angiogenic Synergy

In the Lewis lung carcinoma (LLC) model, PTUPB administered at 30 mg/kg/day via subcutaneous osmotic pump reduced primary tumor growth by 70-83% compared to vehicle controls, while also suppressing metastasis [1][2]. The PNAS 2014 study by Zhang et al. demonstrated that dual pharmacological inhibition of COX-2 and sEH synergistically inhibits primary tumor growth and metastasis through suppression of tumor angiogenesis, as measured by VEGF-induced angiogenesis in a Matrigel plug assay in mice [1]. Critically, the study showed that COX-2 inhibition alone suppresses tumor growth while sEH inhibition alone can paradoxically stimulate primary tumor growth and metastasis; only the dual inhibition approach with PTUPB resolves this antagonism to produce a net anti-tumor effect [1]. This is a fundamental mechanistic differentiation: PTUPB is not merely additive but rectifies a counterproductive effect of single-pathway sEH inhibition in the tumor context.

Tumor Growth & Metastasis

Head-to-head

PTUPB 30 mg/kg/day: 70-83% LLC tumor growth reduction; resolves pro-angiogenic risk of sEH inhibition alone.

Supports angiogenesis and metastasis research requiring balanced COX-2/sEH blockade.

LLC model, Matrigel plug assay; Zhang et al. PNAS 2014

Evidence Dimension	Primary tumor growth inhibition and anti-angiogenic activity
Target Compound Data	PTUPB 30 mg/kg/day: 70-83% LLC tumor growth reduction; inhibited VEGF-induced angiogenesis in Matrigel plug assay; reduced metastases in LLC model
Comparator Or Baseline	Celecoxib (COX-2 inhibitor): suppresses tumor growth but does not address sEH-mediated EET degradation; t-AUCB (sEH inhibitor): increases EETs but may stimulate tumor growth and metastasis; celecoxib + t-AUCB combination: less effective than PTUPB
Quantified Difference	70-83% tumor growth reduction by PTUPB; single-pathway sEH inhibition may stimulate rather than suppress metastasis, a risk absent with PTUPB dual inhibition
Conditions	C57BL/6 mice with LLC tumors; PTUPB 30 mg/kg/day subcutaneous via osmotic pump for 4 weeks; Zhang et al. PNAS 2014; Bertin Bioreagent product data

Why This Matters

In cancer research, PTUPB uniquely resolves the pro-angiogenic risk of single-agent sEH inhibition by simultaneously blocking COX-2-derived prostaglandins, making it the rational choice over either celecoxib or t-AUCB alone for angiogenesis and metastasis studies.

• [1] Zhang G, Panigrahy D, Hwang SH, et al. Dual inhibition of cyclooxygenase-2 and soluble epoxide hydrolase synergistically suppresses primary tumor growth and metastasis. Proc Natl Acad Sci USA. 2014;111(30):11127-11132. View Source
• [2] Bertin Bioreagent / Cayman Chemical. PTUPB product overview: in vivo tumor and angiogenesis data. Accessed 2024. View Source

PTUPB: Optimal Research Applications

Multi-Pathway Analgesia in Inflammatory Pain

PTUPB is the compound of choice for preclinical models of inflammatory pain where both COX-2-derived prostaglandins and sEH-mediated EET degradation contribute to hyperalgesia. As demonstrated in the LPS-induced rat pain model, PTUPB (10 mg/kg) provides superior antiallodynic efficacy compared to equimolar doses of either celecoxib or t-AUCB alone, and even outperforms the physical combination of celecoxib and t-AUCB [1][2]. Researchers investigating pain conditions with an inflammatory component can achieve broader analgesic coverage with a single compound, reducing experimental variability associated with multi-drug dosing regimens [1].

Castration-Resistant Prostate Cancer: AKR1C3/AR Axis

For CRPC research, PTUPB is uniquely suited due to its potent AKR1C3 inhibition (IC50 65 nM), which is functionally absent in celecoxib and substantially weaker in indomethacin. At 20 µM, PTUPB achieves 98% inhibition of CRPC cell growth vs. only 22% for indomethacin and 60% for celecoxib [3]. The compound synergizes with enzalutamide to achieve a 2.8-fold increase in tumor weight reduction in castration-relapse VCaP xenografts and shows superior efficacy to indomethacin in patient-derived xenograft organoids [3][4]. This makes PTUPB the preferred tool for studies on overcoming resistance to androgen receptor signaling inhibitors.

Cancer Angiogenesis & Metastasis: Overcoming sEH Paradox

In tumor biology, sEH inhibition alone can paradoxically promote primary tumor growth and metastasis by stabilizing pro-angiogenic EETs, while COX-2 inhibition suppresses tumor growth through prostaglandin blockade [2]. PTUPB, by simultaneously inhibiting both enzymes, resolves this antagonism and produces net tumor suppression (70-83% LLC tumor growth reduction at 30 mg/kg/day) and inhibits VEGF-induced angiogenesis in vivo [2][5]. The covalent tethering of the two pharmacophores ensures that the anti-angiogenic benefit of COX-2 inhibition is not undermined by unopposed sEH inhibition, making PTUPB the mandatory compound for researchers studying the intersection of arachidonic acid metabolism and tumor angiogenesis.

Sepsis and Multi-Organ Dysfunction Models

PTUPB has shown protective effects in cecal ligation and puncture (CLP)-induced sepsis in mice, significantly improving survival rates, reducing systemic inflammatory responses, alleviating liver and kidney dysfunction, and attenuating multiple organ injury [6]. The compound suppresses NLRP3 inflammasome activation and reduces oxidative stress, effects attributed to the simultaneous modulation of both the COX-2/prostanoid and CYP/sEH/EET pathways. A single selective inhibitor of either pathway alone would not replicate this integrated anti-inflammatory and anti-oxidative mechanism, positioning PTUPB as the rational choice for sepsis research where multi-organ protection is the primary endpoint [6].

Application

Selection Property

Validation Focus

Inflammatory pain model studies

Fixed-dose dual sEH/COX-2 modulation

Antiallodynic endpoint response in LPS and other models

Castration-resistant prostate cancer research

Reported AKR1C3 and AR axis engagement

Cell growth inhibition and anti-androgen synergy endpoints

Tumor angiogenesis and metastasis models

Simultaneous COX-2/sEH inhibition to resolve EET-mediated pro-angiogenic risk

Tumor growth, metastasis, and VEGF-induced angiogenesis endpoints

Sepsis and multi-organ dysfunction studies

Integrated anti-inflammatory and anti-oxidative mediator modulation

Survival rate and organ injury biomarker endpoints

• [1] Gartung A, Yang J, Sukhatme VP, et al. Suppression of chemotherapy-induced cytokine/lipid mediator surge and ovarian cancer by a dual COX-2/sEH inhibitor. Proc Natl Acad Sci USA. 2019;116(5):1698-1703. View Source
• [2] Zhang G, Panigrahy D, Hwang SH, et al. Dual inhibition of cyclooxygenase-2 and soluble epoxide hydrolase synergistically suppresses primary tumor growth and metastasis. Proc Natl Acad Sci USA. 2014;111(30):11127-11132. View Source
• [3] Yang JC, et al. Novel inhibition of AKR1C3 and androgen receptor axis by PTUPB synergizes enzalutamide treatment in advanced prostate cancer. Oncogene. 2023;42(9):693-707. View Source
• [4] Yang JC, et al. MP20-16: Novel function of PTUPB in AKR1C3/AR/AR-V7 axis inhibition and enzalutamide sensitization in advanced prostate cancer. J Urol. 2023;209(Suppl 4):e294. View Source
• [5] Bertin Bioreagent / Cayman Chemical. PTUPB product overview: in vivo tumor and angiogenesis data. Accessed 2024. View Source
• [6] Zhang YF, Sun CC, Duan JX, et al. A COX-2/sEH dual inhibitor PTUPB ameliorates cecal ligation and puncture-induced sepsis in mice via anti-inflammation and anti-oxidative stress. Biomed Pharmacother. 2020;126:109907. View Source